methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate

• CAS RN: 701917-02-4
• Molecular Formula: C11H9N3O4
• Molecular Weight: 247.21 g/mol
• IUPAC Name: methyl 4-nitro-1-phenylpyrazole-3-carboxylate
• InChI: InChI=1S/C11H9N3O4/c1-18-11(15)10-9(14(16)17)7-13(12-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: DSBOVOHYAGJKFA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C=C1[N+](=O)[O-])C2=CC=CC=C2

Description

Methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C11H9N3O4 and its molecular weight is 247.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-nitro-1H-pyrazole-3-carboxylate (1.0 g, 5.84 mmol) in methylene chloride (20 mL) were added phenylboric acid (1.43 g, 11.7 mmol), copper(II) acetate (1.60 g, 8.76 mmol) and pyridine (2 mL, 23.4 mmol), and the mixture was stirred overnight at room temperature under an air atmosphere. After removal of the insolubles by filtration, the filtrate was washed with water (twice) and saturated brine, dried over anhydrous magnesium sulfate and concentrated in vacuo to obtain the title compound (1.21 g, 83.5%).